![molecular formula C14H14N2O B581636 3-(3-Aminophenyl)-N-methylbenzamide CAS No. 1335041-38-7](/img/structure/B581636.png)
3-(3-Aminophenyl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-(3-Aminophenyl)-N-methylbenzamide” can be analyzed using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes .
Chemical Reactions Analysis
The chemical reactions involving “3-(3-Aminophenyl)-N-methylbenzamide” could involve nitrogen-oxygen (N–O) exchange . This rearrangement was confirmed by the MS/MS spectrum of protonated N-(3-aminophenyl)-O18-benzamide . The rearrangement can be generalized to other protonated amide compounds with electron-donating groups at the meta position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-Aminophenyl)-N-methylbenzamide” can be studied using spectroscopic characterization, molecular structure, NBO analysis, dielectric studies . The molecular electrostatic potential (MEP) map shows various active regions of the charge distribution on the chemical structure .
Scientific Research Applications
Pharmacokinetics and Safety of DEET
A review focused on N,N-diethyl-3-methylbenzamide (DEET), a compound related by functional group similarity but not identical to 3-(3-Aminophenyl)-N-methylbenzamide, discusses its pharmacokinetics, formulation, and safety aspects. DEET is noted for its efficacy as an insect repellent, with studies examining its protection efficacy, metabolism, and safety profile when applied topically. The review highlights the compound's extensive human use history, supporting its general safety when used as recommended, despite occasional side effects. This insight into DEET's research applications underscores the broad interest in benzamide derivatives for topical applications, suggesting a potential area of exploration for 3-(3-Aminophenyl)-N-methylbenzamide in similar contexts (Qiu, Jun, & Mccall, 1998).
Environmental Impact and Degradation Studies
Research on the environmental impact and degradation pathways of various compounds, including those structurally related to benzamides, provides a foundation for understanding how similar compounds might behave in aquatic systems or under specific environmental conditions. For example, studies on acetaminophen degradation by advanced oxidation processes illustrate the scientific community's interest in the environmental fate of synthetic compounds. Such research could inform studies on 3-(3-Aminophenyl)-N-methylbenzamide, particularly regarding its stability, degradation, and potential environmental impacts (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Mechanism of Action
Target of Action
The primary target of 3-(3-Aminophenyl)-N-methylbenzamide is the Folate Receptor Alpha (FolRα) . FolRα is a cell-surface protein that is overexpressed in various types of cancers, including ovarian and endometrial cancers .
Mode of Action
3-(3-Aminophenyl)-N-methylbenzamide, as part of an antibody-drug conjugate (ADC) known as STRO-002, binds to FolRα with high affinity . The ADC is internalized rapidly into target positive cells, where it releases the tubulin-targeting cytotoxin 3-aminophenyl hemiasterlin (SC209) . SC209 has a reduced potential for drug efflux via the P-glycoprotein 1 drug pump compared with other tubulin-targeting payloads .
Biochemical Pathways
The interaction of 3-(3-Aminophenyl)-N-methylbenzamide with its target leads to the disruption of microtubule dynamics, which is crucial for cell division . This disruption can lead to cell cycle arrest and apoptosis, thereby inhibiting tumor growth .
Pharmacokinetics
STRO-002, the ADC containing 3-(3-Aminophenyl)-N-methylbenzamide, is stable in circulation with no change in the drug-antibody ratio (DAR) for up to 21 days . It has a half-life of 6.4 days in mice , indicating a relatively long duration of action that could allow for less frequent dosing.
Result of Action
The action of 3-(3-Aminophenyl)-N-methylbenzamide results in significant tumor growth inhibition in FolRα-expressing xenograft models and patient-derived xenograft models . In addition, combination treatment with carboplatin or Avastin further increased STRO-002 efficacy in xenograft models .
Action Environment
The action of 3-(3-Aminophenyl)-N-methylbenzamide can be influenced by various environmental factors. For instance, the level of FolRα expression in the tumor environment can affect the compound’s efficacy . Furthermore, the presence of other drugs (such as carboplatin or Avastin) can enhance the compound’s anti-tumor effects .
Safety and Hazards
Future Directions
“3-(3-Aminophenyl)-N-methylbenzamide” is part of the structure of STRO-002, which is currently being investigated in the clinic as a treatment for ovarian and endometrial cancers . The potent and specific preclinical efficacy of STRO-002 supports clinical development of STRO-002 for treating patients with FolRα-expressing cancers, including ovarian, endometrial, and non–small cell lung cancer . Phase I dose escalation for STRO-002 is in progress in ovarian cancer and endometrial cancer patients .
properties
IUPAC Name |
3-(3-aminophenyl)-N-methylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-16-14(17)12-6-2-4-10(8-12)11-5-3-7-13(15)9-11/h2-9H,15H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKMIBUHKVVKHJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00742716 |
Source
|
Record name | 3'-Amino-N-methyl[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00742716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Aminophenyl)-N-methylbenzamide | |
CAS RN |
1335041-38-7 |
Source
|
Record name | 3'-Amino-N-methyl[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00742716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.